Cas no 83408-60-0 (3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one)

• Product name: 3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one
• CAS No: 83408-60-0
• MF: C₂₇H₁₉N₄OCl
• MW: 450.91896
• CID: 1815325
• PubChem ID: 63294

3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one
• 3-(4-aminophenyl)-2-[4-[(4-chlorophenyl)methylideneamino]phenyl]quinazolin-4-one
• BRN 4586768
• 83408-60-0
• 4(3H)-Quinazolinone, 3-(4-aminophenyl)-2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-
• 3-(4-Aminophenyl)-2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-4(3H)-quinazolinone

• Inchi： InChI=1S/C27H19ClN4O/c28-20-9-5-18(6-10-20)17-30-22-13-7-19(8-14-22)26-31-25-4-2-1-3-24(25)27(33)32(26)23-15-11-21(29)12-16-23/h1-17H,29H2
• InChI Key： ROKRSNYWNPHSMV-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)N(C(=N2)C3=CC=C(C=C3)N=CC4=CC=C(C=C4)Cl)C5=CC=C(C=C5)N

Computed Properties

• Exact Mass: 450.1247389g/mol
• Monoisotopic Mass: 450.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 71Ų